Cas no 2094880-98-3 (1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one)

• Product Name: 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one
• CAS No: 2094880-98-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5407975
• Update Time: 2025-10-19

1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one

• Inchi： 1S/C11H15N3O/c1-4-11(15)13-6-10(7-13)14-9(3)5-8(2)12-14/h4-5,10H,1,6-7H2,2-3H3
• InChI Key： JJVMCFCVZJDSRH-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C(C)=CC(C)=N2)C1)(=O)C=C

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.4±31.0 °C(Predicted)
• pka: 3.99±0.19(Predicted)

Additional information on 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one

Professional Introduction to Compound with CAS No. 2094880-98-3 and Product Name: 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one

The compound identified by the CAS number 2094880-98-3 and the product name 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 3,5-Dimethyl-1H-pyrazol moiety combined with an azetidinyl ring system suggests a unique set of chemical properties that may contribute to its biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The pyrazole scaffold, in particular, has demonstrated remarkable versatility in medicinal chemistry, serving as a key structural component in numerous bioactive molecules. The incorporation of a 3,5-Dimethyl-1H-pyrazol group into the molecular structure of this compound not only enhances its stability but also introduces specific interactions that can be exploited for therapeutic purposes. This modification is particularly noteworthy, as it aligns with the growing interest in designing molecules with enhanced binding affinity and selectivity.

The azetidinyl ring system further contributes to the complexity and functionality of this compound. Azetidine derivatives are known for their ability to mimic certain biological processes, making them valuable candidates for drug development. The combination of these two heterocyclic systems in 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one creates a multifaceted molecule with potential applications across various therapeutic areas. The presence of a propenone functional group adds another layer of reactivity, enabling further chemical modifications and functionalization strategies.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of pharmacologically active compounds. The specific arrangement of atoms in 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one is likely to influence its interaction with biological targets. The 3,5-Dimethyl-1H-pyrazol moiety, for instance, may facilitate binding to specific protein receptors or enzymes through hydrophobic interactions and hydrogen bonding. This is particularly relevant in the context of developing targeted therapies for diseases such as cancer and inflammatory disorders.

The compound's potential biological activity has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the binding modes and affinity of this molecule towards various biological targets. These virtual screening techniques have identified several promising candidates for further investigation. Experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has confirmed the structural integrity and conformational preferences of 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one, providing crucial insights into its mechanism of action.

One of the most exciting aspects of this compound is its potential application in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic agents with unique mechanisms of action. The structural features of 2094880-98-3 make it an attractive candidate for further exploration in this area. Preliminary studies have suggested that this molecule may interfere with bacterial cell wall synthesis or other critical metabolic pathways, offering a promising alternative to conventional antibiotics.

Additionally, the compound's properties make it a valuable tool for research purposes. Its ability to interact with specific biological targets can be leveraged to develop new diagnostic assays and probes for studying cellular processes. This is particularly relevant in the context of understanding disease mechanisms at a molecular level. The versatility of 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-azetidinyl]-2-propen-1-one as a research tool underscores its importance in advancing our understanding of complex biological systems.

The synthesis and optimization of this compound represent a significant achievement in synthetic chemistry. The development of efficient synthetic routes allows for scalable production and further functionalization, enabling researchers to explore new derivatives with enhanced properties. Advances in synthetic methodologies have made it possible to introduce additional functional groups or modify existing ones without compromising the overall structure and activity of the molecule.

In conclusion, the compound identified by CAS number 2094880-98-3 and product name 1-[3-(3,5-Dimethyl-1H-pyrazol-1-y)-l -azetidinyl]-2-propen-l-one is a highly promising candidate for pharmaceutical applications. Its unique structural features and potential biological activity make it an attractive target for further research and development. As our understanding of structure-biological activity relationships continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.